Cas no 1807254-32-5 (Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate
• CAS No: 1807254-32-5
• MF: C₁₁H₈F₃NO₃S
• MW: 291.246332168579
• CID: 4959064
• Update Time: 2025-10-29

Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO3S/c1-2-17-10(16)7-4-8(18-11(12,13)14)9(19)3-6(7)5-15/h3-4,19H,2H2,1H3
• InChI Key： IRTVIWBUKQEBRO-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(C(=O)OCC)=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.2
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate

Comprehensive Overview of Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate (CAS No. 1807254-32-5)

Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate (CAS No. 1807254-32-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound features a unique combination of functional groups, including a cyano group, a mercapto (thiol) group, and a trifluoromethoxy moiety, which contribute to its versatile reactivity and potential applications. The presence of these groups makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of pharmaceuticals and advanced materials.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in drug design. Researchers are particularly interested in Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate as a building block for creating novel bioactive molecules. Its cyano group can undergo various transformations, such as hydrolysis or reduction, to yield carboxylic acids or amines, respectively. Meanwhile, the mercapto group offers opportunities for further functionalization through thiol-ene reactions or metal-catalyzed cross-couplings, making it a versatile scaffold for synthetic chemists.

From an industrial perspective, Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate is also explored for its potential in agrochemical formulations. The trifluoromethoxy group is known to improve the pesticidal activity of compounds, and its incorporation into this molecule could lead to the development of next-generation crop protection agents. Additionally, the compound's stability under various environmental conditions makes it a promising candidate for sustainable chemistry initiatives, aligning with global trends toward greener and more efficient chemical processes.

Another area of interest is the compound's role in material science. The mercapto group can form strong bonds with metal surfaces, enabling the creation of self-assembled monolayers (SAMs) for applications in nanotechnology and electronics. Furthermore, the trifluoromethoxy moiety can impart unique electronic properties to polymers or small molecules, potentially leading to advancements in organic electronics or photovoltaic materials.

Given the growing emphasis on precision medicine and targeted therapies, Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate is also being investigated for its potential in drug discovery. Its structural features make it a candidate for modulating specific biological targets, such as enzymes or receptors involved in disease pathways. For instance, the cyano group is often found in kinase inhibitors, while the trifluoromethoxy group can enhance binding affinity and selectivity.

In summary, Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)benzoate (CAS No. 1807254-32-5) is a multifaceted compound with broad applications across multiple industries. Its unique combination of functional groups positions it as a valuable tool for researchers and industrial chemists alike, driving innovation in pharmaceuticals, agrochemicals, and advanced materials. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and biotechnology.